Cas no 182316-25-2 (1,5,9-Triazacyclododecane-1-carboxaldehyde,3-methylene-5-[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-)

• Product Name: 1,5,9-Triazacyclododecane-1-carboxaldehyde,3-methylene-5-[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• CAS No: 182316-25-2
• MF: C₂₅H₃₃N₃O₃S
• MW: 455.612825155258
• CID: 1374590
• Update Time: 2024-08-16

1,5,9-Triazacyclododecane-1-carboxaldehyde,3-methylene-5-[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane-1-carboxaldehyde,3-methylene-5-[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-
• 1,5,9-Triazacyclododecane-1-carboxaldehyde, 3-methylene-5-[(4-methylphenyl)sulfonyl]-9-(phenylmethyl)-

• Inchi： 1S/C25H33N3O3S/c1-22-10-12-25(13-11-22)32(30,31)28-17-7-15-26(20-24-8-4-3-5-9-24)14-6-16-27(21-29)18-23(2)19-28/h3-5,8-13,21H,2,6-7,14-20H2,1H3
• InChI Key： MVUOLMCUCBYVBW-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCN(CC2=CC=CC=C2)CCCN(S(C2=CC=C(C)C=C2)(=O)=O)CC(=C)C1

Computed Properties

• Exact Mass: 455.22449

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 621.0±65.0 °C(Predicted)
• PSA: 60.93
• pka: 8.05±0.20(Predicted)